Cas no 1016544-28-7 (2-Fluoro-4-(2-thiazolyl)-benzaldehyde)

• Product Name: 2-Fluoro-4-(2-thiazolyl)-benzaldehyde
• CAS No: 1016544-28-7
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• CID: 5250416
• PubChem ID: 46930070
• Update Time: 2025-06-09

2-Fluoro-4-(2-thiazolyl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1,3-thiazol-2-yl)benzaldehyde
• 2-FLUORO-4-(2-THIAZOLYL)-BENZALDEHYDE
• Benzaldehyde, 2-fluoro-4-(2-thiazolyl)-
• 2-Fluoro-4-(2-thiazolyl)-benzaldehyde

• Inchi： 1S/C10H6FNOS/c11-9-5-7(1-2-8(9)6-13)10-12-3-4-14-10/h1-6H
• InChI Key： MQHGZVCVCBTETR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(C=O)=C(C=1)F

Computed Properties

• Exact Mass: 207.01541315g/mol
• Monoisotopic Mass: 207.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Fluoro-4-(2-thiazolyl)-benzaldehyde

Comprehensive Overview of 2-Fluoro-4-(2-thiazolyl)-benzaldehyde (CAS No. 1016544-28-7): Properties, Applications, and Industry Insights

2-Fluoro-4-(2-thiazolyl)-benzaldehyde (CAS No. 1016544-28-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzaldehyde core substituted with a fluoro group at the 2-position and a thiazole ring at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1016544-28-7 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for fluorinated aromatic compounds like 2-Fluoro-4-(2-thiazolyl)-benzaldehyde has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers often inquire about its synthetic routes, purity standards, and supplier availability, highlighting its commercial and academic value. The compound’s thiazole moiety is particularly noteworthy, as this heterocycle is a key scaffold in antibiotics and anticancer agents, aligning with current trends in targeted therapy development.

From a technical perspective, 2-Fluoro-4-(2-thiazolyl)-benzaldehyde exhibits a melting point range of 120–125°C and a molecular weight of 207.23 g/mol. Its spectral data (NMR, IR, and MS) are critical for quality control, a topic frequently queried in analytical chemistry forums. The compound’s solubility in polar solvents like DMSO and methanol further expands its utility in cross-coupling reactions, a hotspot in green chemistry discussions.

Industry applications of CAS 1016544-28-7 extend to OLED materials, where its electron-withdrawing fluoro group improves charge transport efficiency. This aligns with the booming demand for energy-efficient displays, a trending topic in tech communities. Additionally, its role in pesticide intermediates caters to the agrochemical sector’s focus on sustainable crop protection, addressing global food security concerns.

For researchers exploring structure-activity relationships (SAR), 2-Fluoro-4-(2-thiazolyl)-benzaldehyde offers a model for studying halogen bonding effects. Online searches often link this compound to fragment-based drug design, underscoring its interdisciplinary appeal. Regulatory-compliant synthesis and scalable production methods are also common queries, reflecting industry needs for cost-effective fine chemicals.

In summary, 2-Fluoro-4-(2-thiazolyl)-benzaldehyde (CAS No. 1016544-28-7) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its optimized molecular properties and alignment with market trends ensure its continued prominence in R&D. As innovation accelerates, this compound is poised to remain a focal point in both academic publications and industrial applications.